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Compound of Interest

Methyl-beta-D-glucopyranoside
Compound Name:
hemihydrate

Cat. No.: B8113406

Get Quote

Executive Chemical Profile & Hazard Assessment

Why this matters: Effective disposal begins with accurate characterization. Unlike generic

"sugar waste," this compound is a modified glycoside used frequently as a chemical probe or
intermediate. While generally classified as non-hazardous, its disposal must adhere to Good
Laboratory Practice (GLP) to prevent environmental loading and regulatory non-compliance.
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Parameter Specification Operational Implication
) Methyl-beta-D- Standard nomenclature for
Chemical Name _ _ _
glucopyranoside hemihydrate labeling.
7000-27-3 (Hemihydrate) / Unique identifier for waste
CAS Number )
709-50-2 (Anhydrous) manifests.
) ) ] Hygroscopic; requires
Physical State White Crystalline Powder ] ) )
moisture-tight containment.[2]
B ] ] High mobility in water systems;
Solubility Highly Soluble in Water

do not assume drain safety.

No P-list or U-list RCRA

o Not Classified (Non- designation, but treated as
GHS Classification )
Hazardous) "Non-Regulated Chemical
Waste."

Combustible but not
Flash Point >110°C (Estimated) Flammable. Safe for standard

incineration streams.

The "Drain Disposal” Fallacy

Senior Scientist Insight: Although Methyl-beta-D-glucopyranoside is a carbohydrate derivative
and theoretically biodegradable, never dispose of stock chemicals down the drain without
explicit Environmental Health & Safety (EHS) approval. High concentrations of carbohydrates
increase Biological Oxygen Demand (BOD) in wastewater treatment plants, potentially violating
municipal discharge permits. Default to solid/liquid chemical waste streams.

Primary Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Spills)

Scope: Expired stock, spilled powder, or contaminated solid media.

e Containment:
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o Transfer the solid material into a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid
glass for waste containers to prevent breakage during transport.

o Why: HDPE is chemically inert to glycosides and impact-resistant.

e Labeling:
o Affix a "Non-Hazardous Chemical Waste" label.[3]
o Mandatory Fields:
» Chemical Name: Methyl-beta-D-glucopyranoside hemihydrate[1][4][5][6][7][8]
= Composition: 100%
» Hazard Checkbox: Leave "Toxic/Flammable" unchecked; mark "Organic Solid."
e Segregation:
o Do not mix with strong oxidizers (e.g., nitrates, perchlorates) in the waste bin.

o Mechanism:[9][10] Carbohydrates + Oxidizers = Potential exothermal reaction/fire hazard.

Protocol B: Liquid Waste (Aqueous & Solvent Solutions)

Scope: Reaction mixtures, mother liquors, or dissolved stock.
e Stream Selection:
o Agqueous Solutions: Segregate into "Non-Halogenated Organic - AQueous" waste stream.

o Organic Solvent Solutions: Segregate into "Non-Halogenated Solvent" waste (if dissolved
in methanol/ethanol).

e pH Adjustment (If necessary):

o Ensure the solution pH is between 5 and 9.
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o Why: Extreme pH can degrade the glycoside unpredictably or damage waste drums.
Neutralize with dilute HCI or NaOH if required before containerizing.

» Containerization:
o Use Carboys (5L - 20L) compatible with the solvent carrier.

o Leave 10% headspace to accommodate thermal expansion.

Protocol C: Empty Container Management (RCRA
"Empty" Rule)

Scope: Original vendor bottles (e.g., Sigma, TCI).
 Triple Rinse:
o Rinse the bottle three times with a small volume of water or solvent.

o Crucial Step: Pour the rinsate into the Liquid Waste container (Protocol B). Do not pour
rinsate down the drain.

¢ Defacing:
o Cross out the original label or remove it entirely.
o Mark the container as "EMPTY."[11]

» Final Disposal:

o Place the triple-rinsed, defaced bottle in the General Laboratory Trash or Glass Recycling
(if applicable).

Decision Logic & Workflow

The following diagram illustrates the decision-making process for compliant disposal.
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Waste Generation:
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Stream: Halogenated Stream: Non-Halogenated

Organic Waste

Organic Waste

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Methyl-beta-D-glucopyranoside waste streams based
on physical state and solvent compatibility.

Emergency Contingencies
Pre-requisite: Review Safety Data Sheet (SDS) Section 6 (Accidental Release Measures).

¢ Spill Cleanup (Solid):

o Don PPE (Gloves, Goggles, Lab Coat, N95 Dust Mask).
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[e]

Avoid Dust Generation: Do not dry sweep vigorously.

(¢]

Cover spill with wet paper towels to dampen.

[¢]

Scoop into the Solid Waste container (Protocol A).

[¢]

Clean area with water; collect wash water into Liquid Waste (Protocol B).
e First Aid (Exposure):
o Inhalation: Move to fresh air.

o Skin/Eye Contact: Rinse with water for 15 minutes.[1][2][9][12] This compound is a mild
irritant but generally low toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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